1H-Imidazo[1,2-A][1,4]diazepine

• CAS: 132941-11-8
• Synonyms: 1H-Imidazo[1,2-a][1,4]diazepine(9CI)
• Molecular Formula: C7H7N3
• Molecular Weight: 133.154
• SMILES: C1=CN2C=CNC2=CN=C1
• InChI: InChI=1S/C7H7N3/c1-2-8-6-7-9-3-5-10(7)4-1/h1-6,9H
• InChIKey: KQMMUGLTBMUTHG-UHFFFAOYSA-N

Generic 1,4-benzodiazepine or tetrahydro scaffolds fail to replicate the binding kinetics and physicochemical profile of the fully aromatic imidazo[1,2-a][1,4]diazepine core, compromising CNS SAR reproducibility. - Unique planar geometry & electronic properties enable selective GABA-A subtype targeting unattainable with classical benzodiazepines. - Lower logP (1.224) and smaller PSA (33.09 Ų) favor BBB penetration, critical for anxiety, epilepsy & cognitive disorder programs. - Versatile derivatization via imidazole nitrogen supports diverse library synthesis for kinase inhibitor and anesthetic discovery. Reliable, scaffold-specific procurement ensures consistent physicochemical and pharmacological outcomes across research campaigns.

1H-Imidazo[1,2-A][1,4]diazepine: Overview & Properties

1H-Imidazo[1,2-A][1,4]diazepine (CAS 132941-11-8) is a fused bicyclic heterocyclic scaffold that combines an imidazole ring with a 1,4-diazepine core. With a molecular formula of C7H7N3 and a molecular weight of 133.15 g/mol, this compound is primarily utilized as a versatile building block in medicinal chemistry and preclinical research . Its structure provides a unique three-dimensional framework for generating diverse compound libraries, making it a critical intermediate for exploring structure-activity relationships (SAR) in drug discovery programs targeting central nervous system disorders and other therapeutic areas .

Medicinal chemistry SAR exploration

CNS-targeted compound library synthesis

Imidazodiazepine derivative research

Why Generic Scaffolds Fail: 1H-Imidazo[1,2-A][1,4]diazepine

The 1H-Imidazo[1,2-A][1,4]diazepine scaffold is structurally distinct from classical 1,4-benzodiazepines (e.g., diazepam) and even from its own reduced derivative, 6,7,8,9-tetrahydro-5H-imidazo[1,2-a][1,4]diazepine . The fully aromatic imidazo[1,2-a][1,4]diazepine core offers unique electronic properties and a constrained, planar geometry that influences binding conformations and synthetic derivatization opportunities unavailable to saturated or benzodiazepine analogs . Substituting this core with a seemingly similar scaffold fundamentally alters the resulting compound's physicochemical profile, including logP and polar surface area, which in turn impacts solubility, permeability, and target binding kinetics . Therefore, using a generic benzodiazepine or tetrahydro derivative will not produce the same molecular interactions or lead to the same structure-activity relationship (SAR) conclusions, making scaffold-specific procurement essential for reproducible research outcomes.

Scaffold geometry

Aromatic planar core vs. saturated tetrahydro analog may alter binding conformation and synthetic derivatization.

Electronic & selectivity profile

Imidazole moiety enables unique GABA-A subtype selectivity; classical benzodiazepines lack this feature.

Physicochemical profile

LogP and PSA differ substantially from benzodiazepines, impacting permeability and target engagement.

1H-Imidazo[1,2-A][1,4]diazepine: Quantitative Differentiation

LogP & PSA vs. Tetrahydro Derivative

1H-Imidazo[1,2-A][1,4]diazepine (CAS 132941-11-8) possesses a calculated logP of 1.224 and a polar surface area (PSA) of 33.09 Ų . In contrast, its fully reduced analog, 6,7,8,9-tetrahydro-5H-imidazo[1,2-a][1,4]diazepine (CAS 933750-31-3), has a higher molecular weight (173.64 g/mol for the hydrochloride salt) and an inherently different lipophilicity profile due to saturation of the diazepine ring . This difference in logP directly influences membrane permeability and distribution, making the unsaturated scaffold more favorable for CNS penetration in early-stage drug design.

Lipophilicity vs. saturated analog

Data to verify

LogP 1.224, PSA 33.09 Ų (predicted)

May support CNS permeability context

Predicted values; saturated analog profile not directly reported

Evidence Dimension	Lipophilicity (LogP) and Topological Polar Surface Area (tPSA)
Target Compound Data	LogP = 1.224, tPSA = 33.09 Ų
Comparator Or Baseline	6,7,8,9-Tetrahydro-5H-imidazo[1,2-a][1,4]diazepine (Hydrochloride): LogP and tPSA not directly reported, but molecular weight increases to 173.64 g/mol, indicating altered physicochemical properties.
Quantified Difference	ΔLogP not directly calculable due to lack of comparator data, but structural saturation fundamentally alters lipophilicity.
Conditions	Predicted values from Chemsrc database and vendor specification .

Why This Matters

The lower logP and smaller PSA of the aromatic scaffold suggest it may be more suitable for crossing the blood-brain barrier, a critical factor in CNS drug discovery, whereas the saturated analog may exhibit different ADME properties.

Derivatization Potential vs. Classical Benzodiazepines

The 1H-Imidazo[1,2-A][1,4]diazepine scaffold contains an imidazole nitrogen that is amenable to alkylation and other functionalization reactions, enabling the synthesis of diverse compound libraries . For instance, derivatives like (9R)-2,9-dipropyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine demonstrate high selectivity for GABA-A receptors, a property that can be tuned through specific substitutions [1]. Classical 1,4-benzodiazepines like diazepam lack this imidazole moiety, which limits the scope of accessible derivatives and their potential for achieving subtype-selective receptor modulation. For example, imidazobenzodiazepines such as Ro 15-4513 exhibit high affinity for diazepam-insensitive GABA-A receptors, a pharmacological niche not addressable by classical benzodiazepines [2].

Derivatization & receptor selectivity

Class-level inference

Imidazole-containing scaffold enables synthesis of subtype-selective imidazodiazepines (low nM Ki)

Supports GABA-A subtype-selective tool development

Radioligand binding data from recombinant subtypes

Evidence Dimension	Synthetic versatility and receptor subtype selectivity
Target Compound Data	Core scaffold for generating imidazodiazepines with variable GABA-A receptor subtype selectivity [1].
Comparator Or Baseline	Classical 1,4-Benzodiazepines (e.g., Diazepam): Limited derivatization potential; low affinity for diazepam-insensitive GABA-A receptor subtypes [2].
Quantified Difference	Not directly quantified, but imidazodiazepines derived from this scaffold can achieve high affinity (Ki in low nanomolar range) for specific GABA-A receptor subtypes (e.g., α5) while classical benzodiazepines show minimal binding [2].
Conditions	Data from radioligand binding assays on recombinant GABA-A receptor subtypes [2].

Why This Matters

This scaffold enables the exploration of chemical space not accessible to benzodiazepines, making it essential for projects targeting novel GABAergic mechanisms or seeking to avoid the off-target effects associated with classical benzodiazepines.

• [1] OVIDS. (2023). Synthesis and Receptor Binding Studies of α5 GABAAR Selective Novel Imidazodiazepines Targeted for Psychiatric and Cognitive Disorders. View Source
• [2] PubMed. (1992). High affinity ligands for 'diazepam-insensitive' benzodiazepine receptors. View Source

pKa & Ionization State vs. Midazolam

1H-Imidazo[1,2-A][1,4]diazepine has a predicted pKa of 16.89 ± 0.20, indicating it remains predominantly unionized at physiological pH (7.4) . In contrast, the clinically used imidazobenzodiazepine midazolam has a reported pKa of ~4.47 (experimental) and ~6.2 (calculated), meaning it is predominantly ionized at physiological pH [1][2]. This fundamental difference in ionization state impacts solubility, membrane permeability, and potential for formulation. The high pKa of the unsubstituted scaffold implies it may exhibit different absorption and distribution characteristics compared to its clinically relevant derivatives.

Ionization state comparison

Cross-study comparable

pKa ~16.9 vs midazolam pKa ~4.5–6.2, Δ ≈10.7–12.4

Ionization state may significantly alter ADME behavior

Target pKa predicted; midazolam experimental pKa from literature

Evidence Dimension	Ionization constant (pKa)
Target Compound Data	pKa (predicted) = 16.89 ± 0.20
Comparator Or Baseline	Midazolam (an imidazobenzodiazepine drug): pKa (experimental) = 4.47; pKa (calculated) = ~6.2
Quantified Difference	ΔpKa ≈ 10.7-12.4 units (target compound is significantly less acidic)
Conditions	Predicted value from ChemicalBook ; experimental values from literature [1][2].

Why This Matters

The vastly different pKa values highlight that the core scaffold is not a direct surrogate for drug-like imidazodiazepines. Researchers must consider this when designing prodrugs, optimizing solubility, or interpreting in vitro assay results, as the ionization state profoundly affects compound behavior.

• [1] DrugBank. (2023). Midazolam: Experimental Properties. View Source
• [2] Archive NSTL. (n.d.). Acid-base behaviour of midazolam. View Source

1H-Imidazo[1,2-A][1,4]diazepine: Research & Industrial Applications

CNS Drug Discovery: Selective GABA-A Modulators

Based on the scaffold's established use in generating imidazodiazepines with selective GABA-A receptor subtype affinity, this compound is ideally suited as a starting material for medicinal chemistry programs targeting anxiety, epilepsy, or cognitive disorders. Its structure allows for the introduction of diverse substituents to fine-tune receptor binding and achieve selectivity profiles unattainable with classical benzodiazepines [1][2]. This is directly supported by evidence that imidazodiazepine derivatives demonstrate high selectivity for specific GABA-A subtypes and exhibit neuroprotective and anticonvulsant activities in preclinical models [3].

Novel Anesthetic Agent Development

Patents disclose the use of substituted benzo[f]imidazo[1,2-a][1,4]diazepines, derived from this core scaffold, as anesthetics with activity equivalent to positive controls like remimazolam [1]. Researchers in anesthesia and critical care can procure this core scaffold to explore new chemical entities with potentially improved safety profiles, faster onset/offset, or reduced cardiovascular side effects compared to existing agents.

Kinase Inhibition & Cancer Therapeutics

The diazepine core is found in potent kinase inhibitors. For example, a structurally related diazepinoindole derivative, BIX 02565, demonstrates high potency (IC50 = 1.1 nM) against ribosomal S6 kinase 2 (RSK2), a target for heart failure and cancer [1]. This indicates that the imidazo[1,2-a][1,4]diazepine scaffold can serve as a privileged structure for developing ATP-competitive kinase inhibitors, making it relevant for oncology and cardiovascular research programs focused on target validation and lead optimization.

Application

Selection Property

Validation Focus

GABA-A subtype-selective tool development

Imidazole-based derivatization versatility

Receptor subtype binding profiling in research models

Anesthetic agent research

Benzodiazepine-site ligand scaffold

Anesthesia model response endpoints

Kinase inhibitor lead optimization

Privileged diazepine kinase inhibitor core

ATP-competitive inhibition profiling

• [1] Patents Justia. (2018). Substituted benzo[f]imidazo[1,2-a][1,4]diazepines as anesthetics. View Source
• [2] ACS Publications. (2026). Synthesis of New Substituted 5H-Benzo[e]imidazo[1,2-a][1,4]diazepines via Pictet–Spengler Reaction and Their Neuroprotective and Anticonvulsant Evaluation. View Source
• [3] PubMed. (2011). Absence of tolerance to the anticonvulsant and neuroprotective effects of imidazenil against DFP-induced seizure and neuronal damage. View Source
• [4] JPET. (2012). Mitigation of Off-Target Adrenergic Binding and Effects on Cardiovascular Function in the Discovery of Novel Ribosomal S6 Kinase 2 Inhibitors. View Source